Cas no 2137514-01-1 (tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate)

tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate
- EN300-1141527
- tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
- 2137514-01-1
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- Inchi: 1S/C12H18F3N3O2/c1-7(9(16)10(19)20-11(2,3)4)18-6-5-8(17-18)12(13,14)15/h5-7,9H,16H2,1-4H3
- InChI Key: YJBFEGSLLCONMP-UHFFFAOYSA-N
- SMILES: FC(C1C=CN(C(C)C(C(=O)OC(C)(C)C)N)N=1)(F)F
Computed Properties
- Exact Mass: 293.13511131g/mol
- Monoisotopic Mass: 293.13511131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 70.1Ų
tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1141527-0.1g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 95% | 0.1g |
$1357.0 | 2023-10-26 | |
Enamine | EN300-1141527-0.05g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 95% | 0.05g |
$1296.0 | 2023-10-26 | |
Enamine | EN300-1141527-5g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 95% | 5g |
$4475.0 | 2023-10-26 | |
Enamine | EN300-1141527-10.0g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 10g |
$6635.0 | 2023-06-09 | ||
Enamine | EN300-1141527-5.0g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 5g |
$4475.0 | 2023-06-09 | ||
Enamine | EN300-1141527-1g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 95% | 1g |
$1543.0 | 2023-10-26 | |
Enamine | EN300-1141527-10g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 95% | 10g |
$6635.0 | 2023-10-26 | |
Enamine | EN300-1141527-0.25g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 95% | 0.25g |
$1420.0 | 2023-10-26 | |
Enamine | EN300-1141527-0.5g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 95% | 0.5g |
$1482.0 | 2023-10-26 | |
Enamine | EN300-1141527-1.0g |
tert-butyl 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate |
2137514-01-1 | 1g |
$1543.0 | 2023-06-09 |
tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate Related Literature
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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3. Book reviews
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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5. Back matter
Additional information on tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate
Comprehensive Overview of tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate (CAS No. 2137514-01-1)
The compound tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate (CAS No. 2137514-01-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyrazole moiety and a tert-butyl ester group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.
In recent years, the demand for fluorinated compounds like tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and CNS disorders. The trifluoromethyl group is known to improve binding affinity and pharmacokinetic profiles, making this compound a focal point in medicinal chemistry.
From a synthetic perspective, CAS No. 2137514-01-1 serves as a versatile building block. Its amino and ester functionalities allow for further derivatization, enabling the creation of diverse molecular libraries. This adaptability aligns with the growing trend of fragment-based drug design, where small, modular units are assembled to optimize drug candidates. The compound's stability under various reaction conditions further enhances its utility in high-throughput screening.
Environmental and regulatory considerations also play a role in the popularity of tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate. Unlike some traditional intermediates, it exhibits favorable biodegradability and low toxicity, aligning with the principles of green chemistry. This makes it an attractive choice for industries aiming to reduce their ecological footprint while maintaining efficiency in R&D.
The agrochemical sector has also explored the potential of CAS No. 2137514-01-1. Its pyrazole core is a common motif in herbicides and insecticides, offering pest resistance management solutions. With the global push toward sustainable agriculture, this compound's role in developing low-residue crop protection agents is increasingly relevant.
Analytical characterization of tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are paramount for regulatory compliance and reproducibility in research. The compound's spectral data is well-documented, facilitating its adoption in academic and industrial labs.
Market trends indicate a rising interest in custom synthesis and contract manufacturing of niche intermediates like CAS No. 2137514-01-1. Companies specializing in fine chemicals are expanding their portfolios to include such high-value molecules, catering to the needs of drug developers and material scientists. This trend underscores the compound's commercial viability and long-term relevance.
In summary, tert-butyl 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate (CAS No. 2137514-01-1) represents a convergence of innovation and practicality. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, highlight its importance in modern chemistry. As research continues to uncover new uses, this compound is poised to remain a cornerstone in synthetic and applied sciences.
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